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Compound of Interest

Compound Name: Squalane-d62

Cat. No.: B12395799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Squalane-
d62, a deuterated form of Squalane. Squalane-d62 is utilized in various research applications,

including as a tracer and an internal standard for quantitative analysis.[1][2] While it is generally

not classified as a hazardous substance, adherence to proper laboratory safety protocols is

essential.[3] This document outlines the known physical and chemical properties, potential

hazards, handling procedures, and emergency responses associated with Squalane-d62.

Chemical and Physical Properties
The following tables summarize the available quantitative data for Squalane-d62 and its non-

deuterated analogue, Squalane. Due to the limited specific experimental data for the

deuterated form, properties of Squalane are provided for reference, as they are expected to be

very similar.

Table 1: Physical and Chemical Properties of Squalane-d62
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Property Value Source

Chemical Formula C₃₀D₆₂ [3]

Molecular Weight 485.20 g/mol [3]

Appearance Liquid

Odor No data available

Table 2: Physical and Chemical Properties of Squalane

Property Value Source

Melting Point -38°C

Boiling Point 210 - 215 °C @ 1 mmHg

Flash Point 217 °C / 422 °F

Density 0.81 g/mL at 25 °C

Solubility
Insoluble in water; Soluble in

alcohols

Refractive Index 1.452 at 20 °C

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C

Hazard Identification and Toxicology
Squalane-d62 is not classified as a hazardous substance or mixture according to the Globally

Harmonized System (GHS). However, the toxicological properties have not been completely

investigated. For the non-deuterated Squalane, some sources indicate a potential for mild skin

and eye irritation.

Table 3: Toxicological Data Summary for Squalane
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Endpoint Result Source

Acute Toxicity
No acute toxicity information

available.

Skin Corrosion/Irritation

Can cause irritation

characterized by itching,

scaling, or reddening.

Serious Eye Damage/Irritation

Can cause eye irritation

characterized by redness,

watering, and itching.

Carcinogenicity
Not identified as a carcinogen

by IARC, ACGIH, or NTP.

Experimental Protocols: Safe Handling and Storage
The following protocols are recommended for handling Squalane-d62 in a laboratory setting.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing and a lab coat.

Respiratory Protection: A respirator may be required if working in an area with inadequate

ventilation where aerosols or mists are generated.

Handling Procedures
Ensure adequate ventilation in the work area.

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of any vapors or mists.

Keep containers tightly sealed when not in use.
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Wash hands thoroughly after handling.

Storage
Store in a cool, well-ventilated area.

Keep away from direct sunlight and sources of ignition.

Incompatible materials to avoid include strong acids/alkalis and strong oxidizing/reducing

agents.

Recommended storage temperature for the pure form is -20°C for long-term stability (up to 3

years).

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek medical attention.

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.

Specific Hazards: Under fire conditions, may decompose and emit toxic fumes.

Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

Accidental Release Measures
Ensure adequate ventilation and evacuate personnel to a safe area.

Wear appropriate personal protective equipment.
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Prevent further leakage or spillage if it is safe to do so.

Contain the spill using an inert absorbent material (e.g., diatomite, universal binders).

Collect the absorbed material and place it in a suitable container for disposal.

Clean the affected area, and decontaminate surfaces and equipment.

Dispose of contaminated material in accordance with local, state, and federal regulations.

Visualized Workflows and Logical Relationships
The following diagrams illustrate key workflows and relationships relevant to the safe handling

of Squalane-d62.

Safety Data Sheet (SDS) 1. Identification 2. Hazard(s) Identification 3. Composition/Information on Ingredients 4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release Measures 7. Handling and Storage 8. Exposure Controls/Personal Protection 9. Physical and Chemical Properties 10. Stability and Reactivity 11. Toxicological Information 12. Ecological Information 13. Disposal Considerations 14. Transport Information 15. Regulatory Information 16. Other Information

Click to download full resolution via product page

Caption: Logical structure of a Safety Data Sheet (SDS).
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Caption: General laboratory workflow for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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